Cas no 1421588-43-3 ((2E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide
• CAS No: 1421588-43-3
• MF: C₂₀H₂₀ClNO₂
• MW: 341.831304550171
• CID: 5905120
• PubChem ID: 71788773
• Update Time: 2025-06-08

(2E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide
• (2E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide
• F6200-3590
• (E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)acrylamide
• 1421588-43-3
• AKOS024538283

• Inchi： 1S/C20H20ClNO2/c21-18-9-5-4-6-15(18)10-13-19(23)22-14-20(24,17-11-12-17)16-7-2-1-3-8-16/h1-10,13,17,24H,11-12,14H2,(H,22,23)/b13-10+
• InChI Key： JUUSRKBDUXJJCI-JLHYYAGUSA-N
• SMILES： C(NCC(C1CC1)(O)C1=CC=CC=C1)(=O)/C=C/C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 341.1182566g/mol
• Monoisotopic Mass: 341.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.3Ų

Additional information on (2E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide

Chemical Profile of (2E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide (CAS No. 1421588-43-3)

(2E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide, identified by its CAS number 1421588-43-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its amide functional group and a conjugated system of double bonds, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a 3-(2-chlorophenyl) substituent attached to a prop-2-enamide backbone. The presence of the chlorophenyl group suggests potential interactions with biological targets due to its ability to engage in hydrophobic and π-stacking interactions. Additionally, the amide functionality is a key pharmacophore in many bioactive molecules, often involved in hydrogen bonding interactions with biological receptors.

The other notable feature of this compound is the N-(2-cyclopropyl-2-hydroxy-2-phenylethyl) side chain. This moiety introduces both steric bulk and hydrophilic characteristics, which can influence the compound's solubility, bioavailability, and metabolic stability. The cyclopropyl group, in particular, is known for its rigid structure, which can enhance binding affinity to certain biological targets by restricting conformational flexibility.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. These techniques have been instrumental in predicting the binding modes of this molecule to various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, studies suggest that the 3-(2-chlorophenyl) group may interact with aromatic residues in protein binding pockets, while the amide moiety could form hydrogen bonds with polar residues.

The hydroxyl group within the N-(2-cyclopropyl-2-hydroxy-2-phenylethyl) side chain adds another layer of complexity to the compound's behavior. This functional group can participate in hydrogen bonding interactions, both as a donor and an acceptor, which can modulate the compound's affinity for biological targets. Additionally, the presence of multiple stereocenters in this side chain suggests potential for enantiomeric or diastereomeric forms, each with distinct biological properties.

In the context of drug discovery, this compound represents an interesting candidate for further investigation due to its structural complexity and potential bioactivity. The combination of hydrophobic aromatic groups and polar functional groups makes it a versatile molecule that could interact with a wide range of biological targets. Recent studies have shown that similar compounds have demonstrated efficacy in preclinical models for various therapeutic applications, including anti-inflammatory and anticancer agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 3-(2-chlorophenyl) group typically involves chlorination reactions on a phenyl precursor, while the formation of the amide bond requires condensation reactions between an acid chloride or carboxylic acid derivative and an amine. The incorporation of the N-(2-cyclopropyl-2-hydroxy-2-phenylethyl) side chain often involves more complex synthetic strategies, including protection-deprotection strategies to handle the reactive hydroxyl group.

Molecular dynamics simulations have been employed to explore the dynamic behavior of this compound in solution and when bound to biological targets. These simulations provide insights into how the molecule adopts different conformations and how these conformations influence its interactions with biological systems. Such information is crucial for designing derivatives with improved pharmacological properties.

The pharmacokinetic profile of this compound is also an area of active investigation. Factors such as solubility, metabolic stability, and membrane permeability are critical determinants of its bioavailability. Computational methods have been used to predict these properties based on the molecular structure, allowing researchers to make informed decisions about optimizing the compound's pharmacokinetic profile.

In conclusion, ((2E)-3-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)prop-2-enamide) (CAS No. 1421588-43-3) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.